Cas no 38030-55-6 (2-chloro-N-ethylpyridine-3-sulfonamide)

• Product Name: 2-chloro-N-ethylpyridine-3-sulfonamide
• CAS No: 38030-55-6
• MF: C₇H₉ClN₂O₂S
• MW: 220.676559209824
• MDL: MFCD00661290
• CID: 1487039
• PubChem ID: 819332
• Update Time: 2025-06-08

2-chloro-N-ethylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinesulfonamide, 2-chloro-N-ethyl-
• 2-Chloro-N-ethylpyridine-3-sulfonamide
• BS-3277
• 38030-55-6
• AKOS009492536
• EN300-1453023
• A1-18358
• AJ-333/25006063
• 2-chloro-N-ethylpyridine-3-sulfonamide

• MDL： MFCD00661290
• Inchi： 1S/C7H9ClN2O2S/c1-2-10-13(11,12)6-4-3-5-9-7(6)8/h3-5,10H,2H2,1H3
• InChI Key： WLJBJQIKKKPGJZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)S(NCC)(=O)=O

Computed Properties

• Exact Mass: 220.00747
• Monoisotopic Mass: 220.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 59.06

Additional information on 2-chloro-N-ethylpyridine-3-sulfonamide

3-Pyridinesulfonamide, 2-chloro-N-ethyl-

The compound with CAS No. 38030-55-6, commonly referred to as 3-Pyridinesulfonamide, 2-chloro-N-ethyl or 2-chloro-N-ethyl-3-pyridinesulfonamide, is a significant molecule in the field of organic chemistry. This compound belongs to the class of sulfonamides, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The sulfonamide group (-SO₂NH-) in this molecule plays a crucial role in its chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-Pyridinesulfonamide, 2-chloro-N-ethyl through various methodologies. One notable approach involves the reaction of 2-chloropyridine with an appropriate ethylamine derivative under specific conditions to form the sulfonamide. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The structural features of 3-Pyridinesulfonamide, 2-chloro-N-ethyl include a pyridine ring substituted with a chlorine atom at the 2-position and a sulfonamide group at the 3-position. The ethyl group attached to the nitrogen atom in the sulfonamide moiety contributes to the molecule's lipophilicity, which is a critical property for its potential use in drug design. The pyridine ring provides aromatic stability and serves as a platform for further functionalization.

Research into the properties of 3-Pyridinesulfonamide, 2-chloro-N-ethyl has revealed its potential as an intermediate in the synthesis of bioactive compounds. For instance, studies have shown that this compound can be used as a building block for developing inhibitors of certain enzymes involved in metabolic pathways. Its ability to form hydrogen bonds due to the sulfonamide group makes it an attractive candidate for interactions with biological targets.

In terms of applications, 3-Pyridinesulfonamide, 2-chloro-N-ethyl has been explored in medicinal chemistry for its role in designing drugs targeting various diseases. Recent research highlights its potential as a lead compound for anti-inflammatory agents and antimicrobial agents. The chlorine substituent at the 2-position enhances the molecule's electron-withdrawing effects, which can influence its pharmacokinetic properties such as absorption and metabolism.

The synthesis and characterization of 3-Pyridinesulfonamide, 2-chloro-N-ethyl have been extensively documented in recent scientific literature. Advanced spectroscopic techniques such as NMR and IR spectroscopy have been employed to confirm its structure and purity. These studies underscore the importance of precise characterization in ensuring the reliability of experimental results.

Moreover, computational chemistry has played a pivotal role in understanding the electronic properties and reactivity of 3-Pyridinesulfonamide, 2-chloro-N-ethyl. Density functional theory (DFT) calculations have provided insights into its molecular orbitals and interaction patterns with potential biological targets. Such computational studies are essential for guiding experimental efforts and accelerating drug discovery processes.

In conclusion, 3-Pyridinesulfonamide, 2-chloro-N-ethyl (CAS No. 38030-55-6) is a versatile compound with promising applications in various fields of chemistry. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop novel bioactive compounds. With ongoing advancements in synthetic methods and computational modeling, this compound is expected to contribute significantly to future innovations in medicinal chemistry.